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Potent, selective agonist at neuronal nicotinic receptors. Acts as a partial agonist at β2-containing nicotinic receptors. (Ki values are 2 (α4β2), 5890 (α7), 480 (α3β4), 329 (α6/α4β4) and 492 nM (α1β1γδ)).
Cytisine is an alkaloid that has been found in C. laburnum. It is a partial agonist of nicotinic acetylcholine receptors (nAChRs) with an EC50 value of approximately 1 µM for increasing current in Xenopus oocytes expressing α4β2 subunit-containing nAChRs. Cytisine (20 nM) inhibits current induced by acetylcholine by 50% in Xenopus oocytes expressing α4β2-subunit containing nAChRs. It binds to α2β2, α2β4, α3β2, α3β4, α4β2, and α4β4 nAChR subunits expressed in HEK293 cells with Ki values of 1.1, 5.4, 37, 220, 1.5, and 2.1 nM, respectively. Cytisine (3 mg/kg) reduces increases in the intracranial self-stimulation (ICSS) threshold of rats withd...